Cas no 1261558-75-1 (2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1261558-75-1
• MF: C₂₀H₉F₁₀NO₂
• MW: 485.275000333786
• CID: 4924867
• Update Time: 2025-06-13

2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C20H9F10NO2/c21-16-12(10-5-1-3-7-13(10)32-19(25,26)27)9-15(18(22,23)24)31-17(16)11-6-2-4-8-14(11)33-20(28,29)30/h1-9H
• InChI Key： MREUAEMXJLPMPF-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CC=CC=2OC(F)(F)F)=NC(C(F)(F)F)=CC=1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 638
• XLogP3: 7.5
• Topological Polar Surface Area: 31.4

Additional information on 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine

2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1261558-75-1): A Comprehensive Overview

2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1261558-75-1) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and materials science. This compound, characterized by its multiple fluorine atoms and aromatic rings, has garnered significant attention due to its potential in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine is C₁₉H₉F₇N₁O₂, and its molecular weight is 430.26 g/mol. The presence of multiple fluorine atoms imparts unique chemical and physical properties to this compound, making it highly valuable in various research and industrial applications. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

In the realm of medicinal chemistry, 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of a key enzyme implicated in neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and its high selectivity make it a promising candidate for further investigation.

Beyond its medicinal applications, 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine has also been studied for its potential use in materials science. Its unique electronic properties and thermal stability have led to its consideration in the development of advanced electronic materials, such as organic semiconductors and photovoltaic materials. A study published in Advanced Materials demonstrated that this compound can be used to improve the efficiency and stability of organic solar cells, making it a valuable component in renewable energy technologies.

The synthesis of 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include multistep processes involving coupling reactions, fluorination steps, and purification techniques. Researchers have optimized these processes to achieve scalable production methods suitable for both laboratory-scale synthesis and industrial-scale manufacturing.

The safety profile of 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine has been extensively evaluated to ensure its safe use in various applications. Toxicological studies have shown that it exhibits low toxicity when handled properly and under controlled conditions. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to minimize potential risks.

In conclusion, 2,4-Bis(2-(trifluoromethoxy)phenyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1261558-75-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play a crucial role in advancing various scientific fields.